An In-depth Technical Guide to the Synthesis and Chemical Properties of Mitochondria-Targeted Caspase-3 Inhibitors: The Case of Ac-DEVDD-TPP
An In-depth Technical Guide to the Synthesis and Chemical Properties of Mitochondria-Targeted Caspase-3 Inhibitors: The Case of Ac-DEVDD-TPP
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the synthesis, chemical properties, and biological evaluation of Ac-DEVDD-TPP, a putative mitochondria-targeted caspase-3 inhibitor. This document details the rationale behind its design, step-by-step synthetic protocols, and methods for its characterization and functional assessment.
Introduction: Targeting Apoptosis at the Mitochondrial Level
Apoptosis, or programmed cell death, is a fundamental biological process essential for tissue homeostasis. Dysregulation of apoptosis is a hallmark of numerous diseases, including cancer and neurodegenerative disorders. Caspase-3 is a key executioner enzyme in the apoptotic cascade, responsible for the cleavage of a multitude of cellular substrates, leading to the dismantling of the cell.[1][2] The activation of caspase-3 is a central event in apoptosis, triggered by both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways.[3]
The intrinsic pathway is initiated at the mitochondria, which play a crucial role in the decision-making process of cell death. Consequently, targeting therapeutic agents to the mitochondria holds immense potential for modulating apoptosis with high specificity. The triphenylphosphonium (TPP) cation is a lipophilic cation that readily permeates biological membranes and accumulates in the mitochondrial matrix due to the large negative mitochondrial membrane potential.[4][5] This property has made TPP a widely used vector for delivering a variety of molecules, including antioxidants and anticancer drugs, to the mitochondria.[6][7]
This guide focuses on the conceptual molecule Ac-DEVDD-TPP, which combines the caspase-3 inhibitory motif "DEVD" with the mitochondria-targeting TPP moiety. The "DEVD" sequence mimics the cleavage site of poly(ADP-ribose) polymerase (PARP), a key substrate of caspase-3.[3] The addition of a second aspartic acid residue ("D") to the canonical DEVD sequence may influence its binding affinity and specificity for caspase-3. By delivering a caspase-3 inhibitor directly to the mitochondria, it is hypothesized that apoptosis can be more effectively modulated at an early stage of the intrinsic pathway.
Synthesis of Ac-DEVDD-TPP
The synthesis of Ac-DEVDD-TPP is a multi-step process involving solid-phase peptide synthesis (SPPS) of the Ac-DEVDD peptide, followed by conjugation to a TPP moiety.
Solid-Phase Peptide Synthesis (SPPS) of Ac-DEVDD
The Ac-DEVDD peptide can be synthesized using a standard Fmoc/tBu strategy on a solid support, such as a Rink amide resin.[8]
Experimental Protocol: Fmoc-SPPS of Ac-DEVDD
-
Resin Swelling: Swell the Rink amide resin in N,N-dimethylformamide (DMF) for 30 minutes.
-
Fmoc Deprotection: Treat the resin with 20% piperidine (B6355638) in DMF for 5 minutes, followed by a second treatment for 15 minutes to remove the Fmoc protecting group from the resin. Wash the resin thoroughly with DMF.[9]
-
First Amino Acid Coupling (Fmoc-Asp(OtBu)-OH):
-
In a separate vessel, pre-activate 3 equivalents (eq) of Fmoc-Asp(OtBu)-OH with 3 eq of a coupling agent (e.g., HBTU) and 6 eq of a base (e.g., DIPEA) in DMF for 2-5 minutes.[9]
-
Add the activated amino acid solution to the deprotected resin and agitate for 1-2 hours.
-
Perform a Kaiser test to confirm complete coupling.[10]
-
-
Washing: Wash the resin with DMF to remove excess reagents.
-
Iterative Deprotection and Coupling: Repeat steps 2-4 for the subsequent amino acids in the sequence: Fmoc-Asp(OtBu)-OH, Fmoc-Val-OH, Fmoc-Glu(OtBu)-OH, and Fmoc-Asp(OtBu)-OH.
-
N-terminal Acetylation: After the final Fmoc deprotection, treat the resin with a solution of acetic anhydride (B1165640) and a base (e.g., DIPEA) in DMF to acetylate the N-terminus.
-
Cleavage and Deprotection: Treat the resin with a cleavage cocktail (e.g., 95% trifluoroacetic acid (TFA), 2.5% water, 2.5% triisopropylsilane) for 2-3 hours to cleave the peptide from the resin and remove the side-chain protecting groups.[11]
-
Precipitation and Purification: Precipitate the crude peptide in cold diethyl ether, centrifuge to collect the pellet, and dry under vacuum. Purify the crude peptide by reverse-phase high-performance liquid chromatography (RP-HPLC).[12]
Workflow for Fmoc-based Solid-Phase Peptide Synthesis (SPPS)
Caption: Workflow for a single cycle in Fmoc-based Solid-Phase Peptide Synthesis (SPPS).
Synthesis of TPP Linker and Conjugation
To conjugate the peptide to TPP, a TPP derivative with a linker containing a reactive functional group is required. For example, (4-carboxyphenyl)triphenylphosphonium bromide can be used to couple to the free amine of a linker attached to the peptide, or an amino-functionalized TPP derivative can be coupled to the C-terminal carboxyl group of the peptide.
Experimental Protocol: Peptide-TPP Conjugation
-
Activation of Carboxyl Group: Activate the C-terminal carboxyl group of the purified Ac-DEVDD peptide using a coupling agent such as HBTU in the presence of a base like DIPEA in DMF.
-
Conjugation: Add an amino-functionalized TPP derivative (e.g., (4-aminophenyl)triphenylphosphonium bromide) to the activated peptide solution.
-
Reaction: Allow the reaction to proceed for several hours at room temperature.
-
Purification: Purify the final Ac-DEVDD-TPP conjugate by RP-HPLC.
-
Characterization: Confirm the identity and purity of the final product by mass spectrometry and NMR spectroscopy.
Chemical Properties
The chemical properties of Ac-DEVDD-TPP can be inferred from the properties of its constituent parts.
| Property | Ac-DEVD-CHO[13][14][15] | Triphenylphosphonium (TPP) cation[4] | Ac-DEVDD-TPP (Estimated) |
| Molecular Formula | C₂₀H₃₀N₄O₁₁ | C₁₈H₁₅P⁺ | C₄₃H₅₀N₅O₁₂P⁺ |
| Molecular Weight | 502.5 g/mol | 262.29 g/mol | ~907.8 g/mol |
| Appearance | Crystalline solid | Colorless crystals | White to off-white solid |
| Solubility | Soluble in DMSO, PBS, and ethanol[16] | Soluble in organic solvents | Expected to be soluble in DMSO and aqueous buffers |
| Purity | ≥ 95% | High purity available commercially | ≥ 95% after HPLC purification |
| Storage | -20°C[16] | Room temperature | -20°C for long-term stability |
Mechanism of Action
The proposed mechanism of action for Ac-DEVDD-TPP involves two key steps: mitochondrial targeting and caspase-3 inhibition.
-
Mitochondrial Targeting: The lipophilic TPP cation drives the accumulation of the conjugate within the mitochondrial matrix, a process facilitated by the negative mitochondrial membrane potential.[5]
-
Caspase-3 Inhibition: Once inside the mitochondria, the Ac-DEVDD peptide portion acts as a competitive inhibitor of caspase-3. The DEVD sequence is recognized by the active site of caspase-3, and the C-terminal aldehyde (if present, as in Ac-DEVD-CHO) or a modified C-terminus can form a reversible covalent bond with the catalytic cysteine residue of the enzyme, blocking its activity.[16]
Proposed Mechanism of Ac-DEVDD-TPP Action
Caption: Proposed mechanism of action for Ac-DEVDD-TPP.
Experimental Protocols for Biological Evaluation
Caspase-3 Activity Assay
This assay is used to determine the inhibitory effect of Ac-DEVDD-TPP on caspase-3 activity.
Experimental Protocol: In Vitro Caspase-3 Inhibition Assay
-
Prepare Reagents:
-
Assay Buffer: 20 mM HEPES, pH 7.4, 2 mM EDTA, 0.1% CHAPS, 5 mM DTT.[17]
-
Caspase-3 Substrate: Ac-DEVD-pNA (p-nitroanilide) or Ac-DEVD-AMC (7-amino-4-methylcoumarin) at a stock concentration of 20 mM in DMSO.[17][18]
-
Active Caspase-3: Recombinant human caspase-3.
-
Inhibitor: Ac-DEVDD-TPP dissolved in DMSO.
-
-
Assay Procedure (96-well plate format):
-
To each well, add 50 µL of assay buffer.
-
Add 5 µL of varying concentrations of Ac-DEVDD-TPP.
-
Add 5 µL of active caspase-3 solution.
-
Incubate at 37°C for 10 minutes.
-
Initiate the reaction by adding 5 µL of the caspase-3 substrate.
-
Incubate at 37°C for 60-90 minutes, protected from light if using a fluorogenic substrate.[17]
-
-
Data Acquisition:
-
Data Analysis: Calculate the percentage of inhibition for each concentration of Ac-DEVDD-TPP and determine the IC₅₀ value.
Caspase-3 Signaling Pathway
Caption: Simplified overview of the caspase-3 signaling pathway.
Mitochondrial Targeting Assay
This assay is used to confirm the accumulation of the TPP-conjugated peptide within the mitochondria.
Experimental Protocol: Fluorescence Microscopy for Mitochondrial Localization
-
Cell Culture: Plate cells (e.g., HeLa or a relevant cancer cell line) on glass-bottom dishes and allow them to adhere overnight.
-
Mitochondrial Staining: Incubate the cells with a mitochondria-specific fluorescent dye (e.g., MitoTracker Red CMXRos) according to the manufacturer's protocol.
-
Treatment: Treat the cells with a fluorescently labeled version of Ac-DEVDD-TPP (e.g., by conjugating a fluorophore like FITC to the peptide) for a specified period (e.g., 1-2 hours).
-
Washing: Wash the cells with fresh culture medium to remove excess compound.
-
Imaging: Visualize the cells using a confocal fluorescence microscope.
-
Analysis: Co-localization of the fluorescence from the TPP-conjugated peptide and the MitoTracker dye will indicate mitochondrial accumulation.
Experimental Workflow for Compound Evaluation
Caption: Experimental workflow for the evaluation of Ac-DEVDD-TPP.
Conclusion
The synthesis of mitochondria-targeted caspase-3 inhibitors like Ac-DEVDD-TPP represents a promising strategy for the development of novel therapeutics for diseases characterized by apoptotic dysregulation. This guide provides a foundational framework for the synthesis, characterization, and biological evaluation of such compounds. The detailed protocols and conceptual diagrams are intended to aid researchers in the design and execution of their studies in this exciting field of drug discovery. Further optimization of the peptide sequence and the linker chemistry may lead to the development of even more potent and selective mitochondria-targeted apoptosis modulators.
References
- 1. Caspase-3 Signaling | Cell Signaling Technology [cellsignal.com]
- 2. Caspase 3 - Wikipedia [en.wikipedia.org]
- 3. benchchem.com [benchchem.com]
- 4. symbiosisonlinepublishing.com [symbiosisonlinepublishing.com]
- 5. Surface conjugation of triphenylphosphonium to target poly(amidoamine) dendrimers to mitochondria - PMC [pmc.ncbi.nlm.nih.gov]
- 6. First Report on Cationic Triphenylphosphonium Compounds as Mitochondriotropic H3R Ligands with Antioxidant Properties - PMC [pmc.ncbi.nlm.nih.gov]
- 7. Mitochondria-Targeted Triphenylphosphonium-Based Compounds: Syntheses, Mechanisms of Action, and Therapeutic and Diagnostic Applications - PMC [pmc.ncbi.nlm.nih.gov]
- 8. Peptide synthesis - Wikipedia [en.wikipedia.org]
- 9. benchchem.com [benchchem.com]
- 10. Multiple Triphenylphosphonium Cations Shuttle a Hydrophilic Peptide into Mitochondria [ouci.dntb.gov.ua]
- 11. Peptide Synthesis [bio-protocol.org]
- 12. chem.uci.edu [chem.uci.edu]
- 13. Ac-DEVD-CHO | C20H30N4O11 | CID 644345 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 14. stemcell.com [stemcell.com]
- 15. Ac-DEVD-CHO, Caspase 3 (Apopain) Inhibitor - Echelon Biosciences [echelon-inc.com]
- 16. cdn.stemcell.com [cdn.stemcell.com]
- 17. sigmaaldrich.com [sigmaaldrich.com]
- 18. Caspase Activity Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
- 19. media.cellsignal.com [media.cellsignal.com]
